3-amino-6-ethyl-N-(2-fluorophenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-6-ethyl-N-(2-fluorophenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H19F4N3OS/c1-2-10-7-8-13-11(9-10)16(21(23,24)25)15-17(26)18(30-20(15)28-13)19(29)27-14-6-4-3-5-12(14)22/h3-6,10H,2,7-9,26H2,1H3,(H,27,29)
• InChI Key: PHWGXFWBBUOPSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NC4=CC=CC=C4F)N)C(F)(F)F
• Molecular Formula: C21H19F4N3OS
• Molecular Weight: 437.5 g/mol
• CAS No.: 939888-76-3

Description

3-amino-6-ethyl-N-(2-fluorophenyl)-4-(trifluoromethyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C21H19F4N3OS and its molecular weight is 437.46. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Quinoline derivatives, including those similar in structure to the specified compound, have been extensively studied for their potential in medicinal chemistry. For example, the synthesis and evaluation of novel heterocyclo-thieno[2,3-b]quinoline derivatives have been reported, showcasing their potential as intermediates for further chemical modifications and drug development (I. Awad, A. Abdel-rahman, E. A. Bakhite, 1991). Additionally, fluorinated quinoline-2-carboxamide derivatives have been labeled with carbon-11 for the noninvasive assessment of peripheral benzodiazepine type receptors (PBR) in vivo with positron emission tomography (PET), indicating their use in diagnostic imaging (M. Matarrese, et al., 2001).

Photophysical Properties

Quinoline derivatives are also notable for their photophysical properties, which are useful in the development of fluorescent materials and sensors. The study of excited-state intramolecular proton transfer (ESIPT) inspired azole-quinoline-based fluorophores has shown that these compounds exhibit dual emissions and large Stokes shifts, making them suitable for applications in fluorescence spectroscopy and imaging (Vikas Padalkar, N. Sekar, 2014).

Materials Science

In materials science, the synthesis of fused quinoline heterocycles has led to the development of novel perianellated tetracyclic heteroaromatics, which may find applications in organic electronics and as functional materials in various technological applications (R. Mekheimer, et al., 2005).